4-Hydroxy-N-methoxy-N-methylbenzamide

• IUPAC Name: 4-hydroxy-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H11NO3/c1-10(13-2)9(12)7-3-5-8(11)6-4-7/h3-6,11H,1-2H3
• InChI Key: PYOFNAVDXLSCBR-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC=C(C=C1)O)OC
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

4-Hydroxy-N-methoxy-N-methylbenzamide is a type of N, N-disubstituted benzamide. It’s also referred to as a Weinreb amide. The compound has a molecular weight of 181.19.

Synthesis Analysis

The synthesis of 4-Hydroxy-N-methoxy-N-methylbenzamide involves several steps. The 2-hydroxy-4-methoxybenzyl (Hmb) backbone modification can prevent amide bond-mediated side-reactions (e.g., aspartimide formation, peptide aggregation) by installing the removable Hmb group into a peptide bond, thus improving the synthesis of long and challenging peptides and proteins.

Molecular Structure Analysis

The molecular structure of 4-Hydroxy-N-methoxy-N-methylbenzamide is represented by the linear formula C9H11NO3. The InChI code for this compound is 1S/C9H11NO3/c1-10(13-2)9(12)7-3-5-8(11)6-4-7/h3-6,11H,1-2H3.

Chemical Reactions Analysis

The compound may be used in the preparation of β-trifluoromethyl enaminones. More detailed information about its chemical reactions could not be found in the available resources.

Physical And Chemical Properties Analysis

The compound is a liquid with a refractive index of n20/D 1.533 (lit.). It has a boiling point of 70 °C/0.1 mmHg (lit.) and a density of 1.085 g/mL at 25 °C (lit.).

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Researchers have explored the antibacterial activity of N-methoxy-N-methylbenzamide derivatives. .

Synthetic Chemistry and Enaminone Preparation

• N-methoxy-N-methylbenzamide serves as a building block in synthetic chemistry. .

Antipsychotic Drug Development

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Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. Precautionary statements include P261 - P264 - P270 - P301 + P312 - P302 + P352 - P305 + P351 + P338.

Synthesis routes and methods I

Procedure details

10% Palladium on charcoal (4.5 g) in methanol (10 mL) was treated with the product from Example 71B (18.60 g, 68.55 mmol) in 150 mL methanol. The mixture was placed under hydrogen atmosphere at 67 psi. The reaction mixture was filtered and the filtrate was evaporated under reduced pressure. The residue was purified by flash chromatography to provide the title compound (10.3 g, 83% yield). 1HNMR (300 MHz, CD3OD) δ 3.32 (s, 3H), 3.58 (s, 3H), 6.81 (d, 2H, J=8.9 Hz). 7.59 (d, 2H, J=8.9 Hz); MS (DCI) m/z 182 (M+H)+, 199 (M+NH4)+.

Synthesis routes and methods II

Procedure details

A mixture of 4-hydroxybenzoic acid (20.29 g, 147 mmol), N,O -dimethylhydroxylamine hydrochloride (21.49 g, 220 mmol), N-ethyl-N-isopropylpropan-2-amine (77 mL, 441 mmol), hobt (22.50 g, 147 mmol), and EDC (33.8 g, 176 mmol) in DMF (100 mL) was stirred at RT in 24 h. H2O was added, extracted with ether (3×), dried over MgSO4, concentrated, and purified by ISCO (40% EtOAc/Hexanes) to give the titled compound. MS [M+1]: 182.1.